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Compound of Interest

Compound Name: Valerylcarnitine

Cat. No.: B1624400 Get Quote

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION

This guide provides essential procedures for the safe handling, storage, and disposal of

Valerylcarnitine in a laboratory setting. While Valerylcarnitine is not classified as a hazardous

substance, adherence to standard laboratory safety protocols is crucial to ensure a safe

working environment.[1][2]

Hazard Assessment
Valerylcarnitine is an endogenous short-chain acylcarnitine.[3][4][5] According to its Safety

Data Sheet (SDS), it is not classified as hazardous under the Globally Harmonized System

(GHS).[1][2] However, as with any chemical, it should be handled with care to minimize

exposure.

Hazard Ratings:

Rating System Health Fire Reactivity

NFPA 0 0 0

HMIS 0 0 0

Data sourced from

Valeryl-L-carnitine-d3

(chloride) SDS.[1]
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Personal Protective Equipment (PPE)
While no special PPE is mandated, the following standard laboratory PPE is required to

prevent contact and inhalation of the solid powder.

Recommended PPE for Handling Valerylcarnitine:

Protection Type
Specific
Recommendations

Rationale

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects against accidental

splashes or airborne particles.

Skin Protection

Gloves: Nitrile or latex gloves.

Lab Coat: Standard, fully

buttoned lab coat. Clothing:

Long pants and closed-toe

shoes.

Prevents skin contact with the

chemical. Although not

classified as a skin irritant,

good practice dictates avoiding

direct contact.[1]

Respiratory Protection

Not generally required for

small quantities handled in

well-ventilated areas.[1] If

weighing out large quantities

or if dust is generated, work in

a chemical fume hood.

Minimizes inhalation of

airborne powder.

Handling and Storage
Operational Plan for Handling:

Preparation: Before handling, ensure the work area is clean and uncluttered. Locate the

nearest eyewash station and safety shower.

Weighing: When weighing the solid, perform the task in a chemical fume hood or a

designated area that minimizes the generation of dust.
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Solution Preparation: Valerylcarnitine is soluble in organic solvents such as ethanol,

DMSO, and dimethyl formamide.[6] When preparing solutions, add the solid to the solvent

slowly.

Post-Handling: After handling, wash hands thoroughly with soap and water. Clean all

equipment and surfaces that have come into contact with the chemical.

Storage Requirements:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Recommended storage temperature is -20°C for long-term stability.[6]

Keep away from strong oxidizing agents.

Spill and Emergency Procedures
Spill Cleanup Protocol: In the event of a spill, follow these steps:

Evacuate and Secure: Alert others in the immediate area. If the spill is large or in a poorly

ventilated space, evacuate the area.

Don PPE: Wear the appropriate PPE as listed in the table above.

Containment: For a solid spill, carefully sweep or scoop the material to avoid creating dust.

[4]

Cleanup:

Place the spilled material into a labeled, sealable container for waste disposal.[4][7]

Wipe the spill area with a damp cloth or paper towel.

Place all cleanup materials (including contaminated gloves) into the waste container.

Decontaminate: Clean the spill area and any contaminated equipment with a suitable

laboratory detergent and water.
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First Aid Measures:

After Inhalation: Move to fresh air. If symptoms persist, consult a physician.[1]

After Skin Contact: Wash the affected area with soap and water. The product is generally not

an irritant.[1]

After Eye Contact: Rinse the opened eye for several minutes under running water.[1]

After Swallowing: If symptoms persist, consult a physician.[1]

Disposal Plan
Valerylcarnitine is not classified as hazardous waste.[2] However, it should not be disposed of

in the regular trash or down the drain without consulting institutional and local guidelines.

Disposal Workflow:
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Start: Valerylcarnitine Waste

Step 1: Characterize Waste

Step 2: Segregate and Dispose

Step 3: Final Steps

Valerylcarnitine Waste
(Solid, Solution, or Contaminated Materials)

Is the waste mixed with a
hazardous substance?

Dispose as
Hazardous Waste

(Follow institutional EHS protocol)

  Yes

Dispose as Non-Hazardous
Solid Chemical Waste

(Place in a labeled, sealed container)

No (Solid) 

Consult EHS for drain disposal approval.
If not approved, collect as non-hazardous

liquid chemical waste.

No (Liquid) 

Arrange for pickup by
Environmental Health & Safety (EHS)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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